N-(4-chlorobenzyl)-4-isobutyl-2-methyl-3-oxo-1-piperazinecarboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-methyl-4-(2-methylpropyl)-3-oxopiperazine-1-carboxamide
• InChI: InChI=1S/C17H24ClN3O2/c1-12(2)11-20-8-9-21(13(3)16(20)22)17(23)19-10-14-4-6-15(18)7-5-14/h4-7,12-13H,8-11H2,1-3H3,(H,19,23)
• InChI Key: AKWUHJPCUJFJDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CCN1C(=O)NCC2=CC=C(C=C2)Cl)CC(C)C
• Molecular Formula: C17H24ClN3O2
• Molecular Weight: 337.8 g/mol

Description

N-(4-chlorobenzyl)-4-isobutyl-2-methyl-3-oxo-1-piperazinecarboxamide, commonly known as Cbz-piperazine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Cbz-piperazine is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. It has been shown to inhibit the activity of phosphodiesterases, which are involved in the regulation of intracellular cyclic nucleotide levels. Cbz-piperazine has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Cbz-piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of intracellular cyclic nucleotides, which play a crucial role in various biological processes. Moreover, Cbz-piperazine has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to reduce inflammation by inhibiting the activity of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cbz-piperazine is its potential application in various fields, including antiviral, antitumor, and anti-inflammatory research. Moreover, its synthesis method has been optimized to produce high yields of Cbz-piperazine with high purity. However, one of the limitations of Cbz-piperazine is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on Cbz-piperazine. One potential direction is the investigation of its potential use as an antidepressant and anxiolytic agent. Moreover, further research is needed to understand the mechanism of action of Cbz-piperazine and its potential applications in various fields. Additionally, the development of more efficient synthesis methods for Cbz-piperazine could facilitate its widespread use in scientific research.

Synthesis Methods

The synthesis of Cbz-piperazine involves the reaction of 4-chlorobenzyl chloride with isobutylamine to form 4-chlorobenzylisobutylamine. This intermediate is then reacted with 2-methyl-3-oxo-1-piperazinecarboxylic acid to produce Cbz-piperazine. The synthesis method has been optimized to produce high yields of Cbz-piperazine with high purity.

Scientific Research Applications

Cbz-piperazine has been extensively studied for its potential applications in various fields. It has been found to exhibit antiviral, antitumor, and anti-inflammatory activities. Moreover, Cbz-piperazine has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been investigated for its potential use as an antidepressant and anxiolytic agent.